Cas no 32058-65-4 (3(2H)-Pyridazinone,4-ethyl-2-[1-methyl-2-(4-morpholinyl)ethyl]-6-phenyl-, hydrochloride (1:1))

• Product Name: 3(2H)-Pyridazinone,4-ethyl-2-[1-methyl-2-(4-morpholinyl)ethyl]-6-phenyl-, hydrochloride (1:1)
• CAS No: 32058-65-4
• MF: C₁₉H₂₆ClN₃O₂
• MW: 363.881643772125
• CID: 313142
• PubChem ID: 208379
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4-ethyl-2-[1-methyl-2-(4-morpholinyl)ethyl]-6-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-ethyl-2-[1-methyl-2-(4-morpholinyl)ethyl]-6-phenyl-, hydrochloride (1:1)
• 4-ethyl-2-(1-morpholin-4-ylpropan-2-yl)-6-phenylpyridazin-3-one,hydrochloride
• 3(2H)-Pyridazinone, 4-ethyl-2-(1-methyl-2-morpholinoethyl)-6-phenyl-, hydrochloride
• 32058-65-4
• 4-Ethyl-2-(1-methyl-2-morpholinoethyl)-6-phenyl-3(2H)-pyridazinone hydrochloride
• 4-Ethyl-2-[1-(morpholin-4-yl)propan-2-yl]-6-phenylpyridazin-3(2H)-one--hydrogen chloride (1/1)
• DTXSID70953933
• SEP 363

• Inchi： 1S/C19H25N3O2.ClH/c1-3-16-13-18(17-7-5-4-6-8-17)20-22(19(16)23)15(2)14-21-9-11-24-12-10-21;/h4-8,13,15H,3,9-12,14H2,1-2H3;1H
• InChI Key： HCAQRIJBPKJZGJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CC(C)N1C(C(CC)=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 363.17158
• Monoisotopic Mass: 363.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 45.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines